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Compound of Interest

6-Chloro-5-methoxypyridazin-3-
Compound Name:
amine

Cat. No.: B11763508

Get Quote

Chemical Identity & Structural Context

Compound: 6-Chloro-5-methoxypyridazin-3-amine CAS Registry Number: 1610008-77-9

Molecular Formula: C

H
CIN

O Molecular Weight: 159.57 g/mol [1][2]

Structural Significance in Drug Design

This compound represents a "privileged scaffold” in medicinal chemistry. The pyridazine core
serves as a bioisostere for phenyl or pyridine rings, often improving aqueous solubility due to
the lower logP associated with the 1,2-diazine system.[1]

e C6-Chloro Motif: Acts as a highly reactive electrophilic handle for Nucleophilic Aromatic
Substitution (S

Ar) or Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).[1]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b11763508#bc-rfq
https://www.benchchem.com/product/b11763508/docs?utm_src=pdf-body#technical-guide-safety-handling-of-6-chloro-5-methoxypyridazin-3-amine-1
https://www.chemicalbook.com/ShowSupplierProductsDetail_54615_6900.aspx
https://www.namiki-s.co.jp/upload/news/28P2YAD-news_file.pdf
https://www.chemicalbook.com/ShowSupplierProductsDetail_54615_6900.aspx
https://www.chemicalbook.com/ShowSupplierProductsDetail_54615_6900.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11763508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e C3-Amine: A nucleophilic site suitable for amide coupling, urea formation, or
heterocyclization (e.g., forming imidazo[1,2-b]pyridazines).[1]

o C5-Methoxy: An electron-donating group (EDG) that modulates the electronics of the ring,
slightly deactivating the C6-chlorine toward S

Ar compared to the unsubstituted analog, but providing metabolic stability against oxidative
metabolism at the C5 position.[1]

Hazard Identification & Toxicology Profile

Note: As a specialized research intermediate, comprehensive toxicological data (LD50) for this
specific regioisomer is limited. The following profile is derived from Structure-Activity
Relationship (SAR) "read-across" of analogous chloropyridazines.

GHS Classification (Predicted/Conservative)

Treat this substance as a Functional Bioactive Intermediate.
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Mechanism of

Hazard Class Category Hazard Statement .
Action
Pyridazines can
) interfere with
- H302: Harmful if _
Acute Toxicity (Oral) Cat4 GABAergic systems
swallowed ] ]
or mitochondrial
function.[1]
_ Basic amine moiety
) o H315: Causes skin )
Skin Irritation Cat2 o can disrupt the
irritation
stratum corneum pH.
o H319: Causes serious  Direct chemical insult
Eye Damage/Irritation Cat 2A o o
eye irritation to corneal epithelium.
Dust inhalation
H335: May cause )
STOT - SE Cat3 ) o triggers mucosal
respiratory irritation , _
inflammation.
Planar nitrogen
heterocycles may
Genotoxicity (Flag) Suspected Precautionary intercalate DNA; treat

as a potential

mutagen.

Specific Chemical Hazards[1]

» Hydrolysis Risk: Under strongly acidic conditions, the C5-methoxy group can demethylate to

the pyridazinone tautomer, altering reactivity and solubility.

o Thermal Decomposition: Emits toxic fumes of Hydrogen Chloride (HCI) and Nitrogen Oxides

(NO

) upon combustion.

Engineering Controls & Personal Protective
Equipment (PPE)
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Standard "lab coat and glasses" are insufficient for novel heterocyclic amines.

PPE Selection Logic

e Hand Protection: Nitrile gloves (0.11 mm) are generally sufficient for incidental contact.
However, if handling solutions in DCM (Dichloromethane) or DMF, use Laminate PE/EVOH
(Silver Shield) gloves.

o Reasoning: Chlorinated heterocycles in carrier solvents like DCM penetrate standard
nitrile rapidly (<5 mins).

o Respiratory Protection: Handling >500 mg of dry powder requires a localized exhaust (Fume
Hood). If working outside a hood (e.g., weighing), use a P3/N95 particulate respirator.

Engineering Control Specifications

e Fume Hood: Face velocity must be maintained at 0.5 m/s (100 fpm).

 Static Control: The dry powder may be electrostatic. Use anti-static weighing boats and
ground all metal spatulas to prevent dispersion.

Experimental Handling & Storage Protocol
Storage Stability[1]

o Temperature: Store at 2—8°C (Refrigerate).
o Atmosphere: Hygroscopic potential. Store under Argon or Nitrogen.
o Container: Amber glass vials with Teflon-lined caps.

o Shelf Life: Re-test purity (LC-MS) every 6 months. Degradation is usually signaled by a color
shift from off-white/pale yellow to dark orange.

Handling Workflow: "The Closed Loop"

To maintain scientific integrity and safety, use the following decision logic for handling
unknown/novel heterocycles.
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Start: Handling 6-CI-5-OMe-pyridazin-3-amine

Physical State Check:
Is it a fine dust?

Weighing Protocol:

Use Anti-static Gun + Fume Hood Y (Already m SOIUUOD)

Minimize dust exposure,

Solubilization:
Dissolve in DMSO/DMF immediately

Reaction Setup:
Inert Atmosphere (N2/Ar)

Post-Workup

Waste Stream:

Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Decision logic for minimizing exposure during the handling of potent heterocyclic

amines.

Experimental Application: S Ar Displacement
Protocol

This protocol illustrates the safe utility of the compound, validating the reactivity of the C6-
Chloro position.
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Objective: Synthesis of a 6-amino-substituted derivative via Nucleophilic Aromatic Substitution.

Reagents & Setup

e Substrate: 6-Chloro-5-methoxypyridazin-3-amine (1.0 eq)
¢ Nucleophile: Morpholine (3.0 eq)
e Solvent: n-Butanol or DMSO (High boiling point required)[1]

o Base: DIPEA (N,N-Diisopropylethylamine) (2.0 eq)[1]

Step-by-Step Methodology

e Charging: In a fume hood, charge a pressure-rated vial (microwave vial recommended) with
the chloropyridazine substrate.

» Solvent Addition: Add n-Butanol. Note: Do not use lower boiling alcohols like methanol if
reaction temp >80°C is needed.[1]

» Reagent Addition: Add DIPEA followed by Morpholine.
» Sealing: Cap the vial tightly.

o Safety Check: Ensure the cap septum is compatible with the solvent vapor
(PTFE/Silicone).

e Heating: Heat to 120°C for 4—-12 hours.

o Monitoring: Monitor via LC-MS. Look for the mass shift [M+H]+ = Substrate - 35 (Cl) + 86
(Morpholine).

e Workup: Cool to room temperature. Concentrate in vacuo.

o Caution: Do not rotovap to dryness if using DMSO; use a lyophilizer or aqueous workup
(extract into EtOAC).

Synthetic Pathway Visualization
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The following diagram details the reactivity profile, highlighting the competing sites on the

scaffold.

Nucleophile/Heat
(e.g., Amines, Alkoxides

Path A: S_NAr
(Displacement of Cl)

6-Substituted-5-methoxy
pyridazin-3-amine

6-Chloro-5-methoxy

pyz:glziitr:(-)?‘;-ﬁlrz;ne Acyl Chloride/Base
or Carboxylic Acid/HATU

Path B: Amide Coupling > N-(6-chloro-5-methoxy
(Reaction at NH2) pyridazin-3-yl)amide

Click to download full resolution via product page

Figure 2: Divergent synthetic pathways for 6-Chloro-5-methoxypyridazin-3-amine.

Emergency & Disposal Protocols
Spill Management

Evacuate: If >1g is spilled as dust, clear the immediate area.

PPE Up: Wear double nitrile gloves, lab coat, and N95 mask.

Contain: Cover spill with a wet paper towel (to prevent dust lofting).

Clean: Wipe up with 10% acetone/water solution.

Dispose: Place all waste in a sealed bag labeled "Hazardous - Toxic Solid".

Waste Disposal[1][3][4]

Stream: Halogenated Organic Waste.

Prohibition: Do NOT dispose of down the drain. The chloropyridazine core is resistant to
biodegradation and toxic to aquatic life (H411 predicted).

Deactivation: For large quantities (>10g), chemical deactivation via nucleophilic hydrolysis
(NaOH/EtOH reflux) is recommended before disposal, converting the reactive chloro-species
to the benign pyridazinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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